2-bromo-N-(5,6-dimethyl-1,3-benzothiazol-2-yl)benzamide
Overview
Description
2-bromo-N-(5,6-dimethyl-1,3-benzothiazol-2-yl)benzamide is a chemical compound that belongs to the class of benzamide derivatives. It is a potent inhibitor of the protein kinase CK2, which is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. The compound has gained significant attention in recent years due to its potential applications in scientific research, particularly in the field of cancer research.
Mechanism of Action
Target of Action
The primary targets of 2-bromo-N-(5,6-dimethyl-1,3-benzothiazol-2-yl)benzamide are currently unknown. The compound belongs to the class of benzothiazoles, which have been reported to exhibit diverse biological activities . .
Mode of Action
Benzothiazoles are known to interact with various biological targets, but the specific interactions of this compound remain to be elucidated .
Pharmacokinetics
The compound’s molecular weight is 228.09 , which is within the range generally considered favorable for oral bioavailability.
Advantages and Limitations for Lab Experiments
2-bromo-N-(5,6-dimethyl-1,3-benzothiazol-2-yl)benzamide has several advantages and limitations for lab experiments. The compound is a potent inhibitor of CK2, which makes it a valuable tool for studying the role of CK2 in various cellular processes such as cell proliferation, differentiation, and apoptosis. However, the compound has limited solubility in aqueous solutions, which can make it difficult to use in certain experiments. The compound also has limited stability in solution, which can lead to degradation over time.
Future Directions
There are several future directions for research on 2-bromo-N-(5,6-dimethyl-1,3-benzothiazol-2-yl)benzamide. One direction is to investigate the potential applications of the compound in the treatment of various types of cancer. The compound has been shown to inhibit the activity of CK2, which is overexpressed in many types of cancer and is associated with tumor growth and progression. Another direction is to investigate the potential applications of the compound in the treatment of inflammatory diseases. The compound has been shown to have anti-inflammatory effects by inhibiting the activity of COX-2. Finally, future research could focus on developing more stable and soluble analogs of the compound for use in various experiments.
Scientific Research Applications
2-bromo-N-(5,6-dimethyl-1,3-benzothiazol-2-yl)benzamide has been extensively studied for its potential applications in scientific research, particularly in the field of cancer research. The compound has been shown to inhibit the activity of CK2, which is overexpressed in many types of cancer and is associated with tumor growth and progression. Inhibition of CK2 activity by this compound has been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines.
properties
IUPAC Name |
2-bromo-N-(5,6-dimethyl-1,3-benzothiazol-2-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13BrN2OS/c1-9-7-13-14(8-10(9)2)21-16(18-13)19-15(20)11-5-3-4-6-12(11)17/h3-8H,1-2H3,(H,18,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GUEKKWNMRAKYRK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)SC(=N2)NC(=O)C3=CC=CC=C3Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13BrN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(2-(5-bromothiophen-2-yl)-2-oxoethyl)-2-(2-ethylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide](/img/structure/B3297557.png)
![4-bromo-N-[3-(6-methoxypyridazin-3-yl)phenyl]benzenesulfonamide](/img/structure/B3297584.png)
![4-methoxy-2,5-dimethyl-N-[3-(6-piperidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide](/img/structure/B3297591.png)
![N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]-4-phenoxybenzenesulfonamide](/img/structure/B3297645.png)
![4-bromo-N-(2-(2-(3,4-dimethoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzenesulfonamide](/img/structure/B3297652.png)
![2,5-dimethyl-N-(2-(2-(p-tolyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzenesulfonamide](/img/structure/B3297655.png)
